Cas no 1807896-13-4 (trans-3-(3,5-Difluorophenyl)cyclobutan-1-amine Hydrochloride)

• Product Name: trans-3-(3,5-Difluorophenyl)cyclobutan-1-amine Hydrochloride
• CAS No: 1807896-13-4
• MDL: MFCD28145373
• CID: 4618818
• PubChem ID: 91654466
• Update Time: 2025-10-30

trans-3-(3,5-Difluorophenyl)cyclobutan-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-3-(3,5-Difluorophenyl)cyclobutan-1-amine Hydrochloride

• MDL： MFCD28145373

Additional information on trans-3-(3,5-Difluorophenyl)cyclobutan-1-amine Hydrochloride

Introduction to trans-3-(3,5-Difluorophenyl)cyclobutan-1-amine Hydrochloride (CAS No. 1807896-13-4)

trans-3-(3,5-Difluorophenyl)cyclobutan-1-amine Hydrochloride, identified by its CAS number 1807896-13-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine hydrochlorides, a category well-known for its broad utility in drug development due to its enhanced solubility and bioavailability. The structural framework of this molecule, featuring a cyclobutane ring substituted with a 3,5-difluorophenyl group and an amine functional group at the 1-position, contributes to its unique chemical properties and potential biological activities.

The 3,5-difluorophenyl moiety is particularly noteworthy as it introduces fluorine atoms at the para positions of a phenyl ring. Fluorine atoms are frequently incorporated into pharmaceutical compounds due to their ability to modulate metabolic pathways, enhance binding affinity to biological targets, and improve pharmacokinetic profiles. In the case of trans-3-(3,5-Difluorophenyl)cyclobutan-1-amine Hydrochloride, the presence of these fluorine atoms may influence both the electronic and steric properties of the molecule, potentially affecting its interactions with enzymes and receptors.

The cyclobutane ring in this compound adds another layer of complexity, providing a rigid scaffold that can influence conformational flexibility and binding orientation. Cycloalkyl groups are often employed in drug design to optimize pharmacokinetic parameters such as metabolic stability and oral bioavailability. The trans configuration of the substituents on the cyclobutane ring further refines the spatial arrangement of functional groups, which can be critical for achieving high affinity and selectivity in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with greater accuracy. Studies have shown that the amine group at the 1-position of the cyclobutane ring can serve as a key interaction point with various biological targets, including enzymes and receptors involved in therapeutic pathways. The hydrochloride salt form of this compound enhances its solubility in aqueous media, making it more suitable for formulation into pharmaceutical products.

In the realm of medicinal chemistry, the synthesis and characterization of trans-3-(3,5-Difluorophenyl)cyclobutan-1-amine Hydrochloride have been subjects of considerable interest. The synthesis typically involves multi-step organic reactions, including cyclization and substitution reactions, which require precise control over reaction conditions to achieve high yields and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm the structural integrity of the compound.

The potential biological activity of trans-3-(3,5-Difluorophenyl)cyclobutan-1-amine Hydrochloride has been explored in various preclinical studies. Its structural features suggest possible applications in areas such as central nervous system (CNS) disorders, inflammatory diseases, and oncology. The fluorinated phenyl group is known to enhance lipophilicity and metabolic stability, while the cyclobutane ring may contribute to improved binding kinetics. These characteristics make it a promising candidate for further investigation as a lead compound or intermediate in drug discovery programs.

One particularly intriguing aspect of this compound is its potential role as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in anticancer therapies. The amine group and the rigid cyclobutane ring may facilitate optimal positioning within the active site of kinases, leading to potent inhibition. Additionally, the presence of fluorine atoms could allow for selective modulation of key interactions within the enzyme-substrate complex.

Another area of interest is the compound's potential as an antiviral agent. Viruses often rely on host cellular machinery for replication, making enzymes like proteases and kinases attractive targets for antiviral drugs. The structural features of trans-3-(3,5-Difluorophenyl)cyclobutan-1-amine Hydrochloride could enable it to interfere with viral replication by inhibiting essential host enzymes or by directly targeting viral proteins.

The hydrochloride salt form is particularly advantageous for formulation purposes. It improves solubility in water-based solutions, which is essential for parenteral administration (e.g., intravenous injections) and oral formulations. This solubility enhancement also facilitates precise dosing and improved patient compliance.

In conclusion,trans-3-(3,5-Difluorophenyl)cyclobutan-1-amine Hydrochloride (CAS No. 1807896-13-4) represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features—comprising a cyclobutane ring substituted with a 3,5-difluorophenyl group and an amine functional group—make it a versatile building block for drug discovery efforts targeting various therapeutic areas. Further research into its biological activity and pharmacological properties will undoubtedly provide valuable insights into its potential as a therapeutic agent.